Morin
Overview
Description
Morin is a yellow chemical compound that can be isolated from Maclura pomifera (Osage orange), Maclura tinctoria (old fustic), and from leaves of Psidium guajava (common guava) . It has been discovered to exhibit a wide range of therapeutic effects against metabolic diseases, cardiovascular diseases, neurological diseases, liver injury, neuro-inflammatory disorders, nephrotoxicity, diabetes, gastritis, myocardial infarction, and cancer due to its unique chemical structure .
Synthesis Analysis
Morin has been investigated for urease inhibition studies which includes designing of library of morin analogues and their in-silico evaluation followed by synthesis . Morin derivatives were synthesized in the second step by reaction with equimolar concentration of arylthiourea .
Molecular Structure Analysis
Morin binds to DNA through non-intercalation mode, but its metal complexes interact with DNA via intercalation mode . Other notable physicochemical properties of morin include an XLogP3 of 1.5, a hydrogen bond donor count of 5, a hydrogen bond acceptor count of 7, a rotatable bond count of 1, a topological polar surface area of 127 A2, and a complexity of 488 .
Chemical Reactions Analysis
Morin has potential to interact with DNA . Its prospective clinical and pharmacological utilities have attracted researchers’ attention in last two decades .
Physical And Chemical Properties Analysis
Morin has a molecular formula of C15H10O7 and a molar mass of 302.238 g·mol^−1 . It has a density of 1.3616 (rough estimate), a melting point of 299-300°C (dec.) (lit.), a boiling point of 363.28°C (rough estimate), a flashing point of 249.3°C, and a solubility of 0.25g/L (20 ºC) .
Scientific Research Applications
Antioxidant and Protective Effects
Morin, a natural polyphenol, exhibits significant antioxidant and protective effects across various human cell types. For instance, Wu, Zeng, Wu, and Fung (1994) found that morin protects ventricular myocytes, saphenous vein endothelial cells, and erythrocytes from oxidative damage, outperforming other antioxidants like Trolox and ascorbate (Wu, Zeng, Wu, & Fung, 1994). Additionally, Arriagada et al. (2016) highlighted its potential in nanotechnology, where morin-modified mesoporous silica nanoparticles exhibited antioxidant properties, indicating potential applications in pharmaceutical and cosmetic industries (Arriagada et al., 2016).
Anti-Inflammatory Properties
Morin demonstrates robust anti-inflammatory properties. Wang et al. (2016) showed that morin suppressed inflammatory cytokine expression in primary bovine mammary epithelial cells, suggesting its potential as an anti-inflammatory drug for conditions like mastitis (Wang et al., 2016). Similarly, Jung et al. (2017) found that morin inhibited neuroinflammation in lipopolysaccharide-stimulated microglial cells, providing evidence for its application in neuroinflammatory conditions (Jung et al., 2017).
Neuroprotective Effects
Morin also has potential neuroprotective applications. Bachewal et al. (2018) demonstrated that morin attenuated oxidative stress-induced damage in diabetic neuropathy, suggesting its therapeutic potential in managing diabetic neuropathic conditions (Bachewal et al., 2018).
Application in Bone Regeneration
Research by Wan, Ma, Jin, and Qiu (2020) indicated that morin could facilitate bone regeneration and healing in bone defects, highlighting its potential in orthopedic and reconstructive medicine (Wan, Ma, Jin, & Qiu, 2020).
Cancer Research
Morin has shown promise in cancer research as well. Sivaramakrishnan and Devaraj (2009) reported that morin regulated the expression of NF-kappaB-p65, COX-2, and matrix metalloproteinases in rat hepatocellular carcinoma, suggesting a role in cancer prevention and therapy (Sivaramakrishnan & Devaraj, 2009).
Safety And Hazards
properties
IUPAC Name |
2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxychromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O7/c16-6-1-2-8(9(18)3-6)15-14(21)13(20)12-10(19)4-7(17)5-11(12)22-15/h1-5,16-19,21H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXOLAZRVSSWPPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)O)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1022398 | |
Record name | Morin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1022398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Yellow powder; [Aldrich MSDS], Solid | |
Record name | Morin | |
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Record name | Morin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030796 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Product Name |
Morin | |
CAS RN |
480-16-0, 654055-01-3 | |
Record name | Morin | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=480-16-0 | |
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Record name | Morin | |
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Record name | Morin | |
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Record name | morin | |
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Record name | 4H-1-Benzopyran-4-one, 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy- | |
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Record name | Morin | |
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URL | https://comptox.epa.gov/dashboard/DTXSID1022398 | |
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Record name | 2',3,4',5,7-pentahydroxyflavone | |
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Record name | MORIN | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8NFQ3F76WR | |
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Record name | Morin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030796 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
303 - 304 °C | |
Record name | Morin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030796 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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